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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of Sodium 4-
hydroxybenzenesulfonate Dihydrate. The information is curated for researchers, scientists,

and professionals in drug development, with a focus on quantitative data, experimental

methodologies, and structural representation.

Chemical Identity and Structure
Sodium 4-hydroxybenzenesulfonate dihydrate is an organic sodium salt that is the

dihydrate of sodium 4-hydroxybenzenesulfonate. It is characterized by a sulfonate group and a

hydroxyl group attached to a benzene ring in the para position.[1]

IUPAC Name: sodium;4-hydroxybenzenesulfonate;dihydrate[2] Synonyms: 4-

Hydroxybenzenesulfonic acid sodium salt dihydrate, Phenol-4-sulfonic acid sodium salt

dihydrate[3][4][5] CAS Number: 10580-19-5[3][4][6][7]

Below is a graphical representation of the chemical structure of Sodium 4-
hydroxybenzenesulfonate Dihydrate.

Chemical structure of Sodium 4-hydroxybenzenesulfonate Dihydrate.
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Physical Properties
The quantitative physical properties of Sodium 4-hydroxybenzenesulfonate Dihydrate are

summarized in the table below for ease of reference.

Property Value Source(s)

Molecular Formula
C₆H₅NaO₄S·2H₂O or

C₆H₉NaO₆S
[3][4]

Molecular Weight 232.19 g/mol [2][3][4][7]

Appearance
White to off-white or beige

crystalline powder
[1][2][6][8][9]

Melting Point >300°C [10][11]

Boiling Point 350°C (at 101,325 Pa) [10][11]

Density 1.656 g/cm³ (at 20°C) [10][11]

Water Solubility 92.4 g/L (at 20°C) [10][11]

Solubility in other solvents
Soluble in alcohol and glycerol;

slightly soluble in methanol.
[9][10][11]

Water Content
14-17% (by Karl Fischer

titration)
[6]

Experimental Protocols for Property Determination
The following sections detail the general experimental methodologies for determining the key

physical properties of Sodium 4-hydroxybenzenesulfonate Dihydrate.

The melting point of a crystalline solid is a key indicator of its purity.

Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) and sealed

capillary tubes are required.

Procedure:
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A small amount of the finely powdered, dry Sodium 4-hydroxybenzenesulfonate
Dihydrate is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first droplet of liquid appears and the temperature at which

the entire sample becomes a clear liquid are recorded. This range is the melting point of

the sample. For a pure substance, this range is typically narrow.

Solubility is determined by observing the dissolution of the solute in a solvent.

Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure for Quantitative Solubility (e.g., in Water):

A known volume of the solvent (e.g., deionized water) is placed in a test tube and

maintained at a constant temperature (e.g., 20°C).

A pre-weighed amount of Sodium 4-hydroxybenzenesulfonate Dihydrate is added in

small increments to the solvent.

After each addition, the mixture is vigorously agitated until the solid is completely

dissolved.

The additions continue until a saturated solution is formed, indicated by the persistence of

undissolved solid.

The total mass of the dissolved solid is used to calculate the solubility in grams per liter

(g/L).

The density of a powder can be measured by various methods, including gas pycnometry for

true density.

Apparatus: Gas pycnometer.
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Procedure:

The mass of the empty sample chamber of the pycnometer is determined.

A known mass of Sodium 4-hydroxybenzenesulfonate Dihydrate powder is placed into

the sample chamber.

The sample chamber is placed in the pycnometer, and the system is purged with an inert

gas (typically helium) to remove air and moisture.

The pycnometer then fills the chamber with the gas to a known pressure and allows it to

expand into a reference chamber of known volume.

By measuring the pressure change, the volume of the solid powder is determined based

on the gas law.

The density is calculated by dividing the mass of the powder by its measured volume.

Karl Fischer titration is a highly specific method for determining the water content in a

substance.

Apparatus: An automated Karl Fischer titrator (coulometric or volumetric).

Procedure:

The titration vessel of the Karl Fischer apparatus is filled with a suitable solvent (e.g.,

methanol), and the solvent is pre-titrated to a stable, anhydrous endpoint.

A precisely weighed sample of Sodium 4-hydroxybenzenesulfonate Dihydrate is

introduced into the titration vessel.

The titrator automatically adds the Karl Fischer reagent (containing iodine) to the sample

solution.

The iodine reacts stoichiometrically with the water present in the sample.

The endpoint is detected potentiometrically when an excess of iodine is present.
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The amount of water in the sample is calculated from the volume of Karl Fischer reagent

consumed and its known water equivalence factor. The result is typically expressed as a

percentage of the total mass.

Workflow for Physical Property Analysis
The logical flow for the characterization of the physical properties of a hydrated organic salt like

Sodium 4-hydroxybenzenesulfonate Dihydrate is depicted below.

Sample Procurement
(Sodium 4-hydroxybenzenesulfonate Dihydrate)

Visual Inspection
(Appearance, Color, Form)

Karl Fischer Titration
(Water Content) Melting Point Determination Solubility Analysis Density Measurement

Data Compilation and Analysis

Click to download full resolution via product page

Workflow for the physical characterization of the compound.

Applications and Relevance
Sodium 4-hydroxybenzenesulfonate dihydrate serves as a valuable intermediate in organic

synthesis and the pharmaceutical industry.[9] Its physical properties, particularly its solubility in

water and other polar solvents, are crucial for its application in various chemical reactions and

formulations.[1][9] It has been utilized in the preparation of layered divalent transition metal

benzenesulfonates and luminescent ladder-like lanthanide coordination polymers.[3]

Understanding its physical characteristics is essential for process development, quality control,

and ensuring the consistency and performance of final products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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